Cas no 1269151-92-9 (3-(Trifluoromethyl)oxolan-3-ol)

3-(Trifluoromethyl)oxolan-3-ol is a fluorinated heterocyclic compound featuring a trifluoromethyl group and a hydroxyl substituent on the oxolane (tetrahydrofuran) ring. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly as an intermediate for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxyl functionality allows for further derivatization. Its rigid oxolane scaffold contributes to stereochemical control in synthesis. The compound’s balanced polarity and functional group compatibility make it suitable for applications requiring precise molecular modifications. Handling should follow standard safety protocols for fluorinated organics.
3-(Trifluoromethyl)oxolan-3-ol structure
1269151-92-9 structure
Product Name:3-(Trifluoromethyl)oxolan-3-ol
CAS No:1269151-92-9
MF:C5H7F3O2
MW:156.103092432022
MDL:MFCD18333905
CID:4566173
PubChem ID:50990625
Update Time:2025-05-21

3-(Trifluoromethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(trifluoromethyl)oxolan-3-ol
    • 3-(trifluoromethyl)tetrahydrofuran-3-ol
    • 3-Furanol, tetrahydro-3-(trifluoromethyl)-
    • 1269151-92-9
    • AKOS012637443
    • CS-0047188
    • AS-60302
    • EN300-90126
    • Z1124555815
    • SCHEMBL13729168
    • MFCD18333905
    • F8889-5614
    • 3-(Trifluoromethyl)-3-hydroxytetrahydrofuran
    • 3-(Trifluoromethyl)oxolan-3-ol
    • MDL: MFCD18333905
    • Inchi: 1S/C5H7F3O2/c6-5(7,8)4(9)1-2-10-3-4/h9H,1-3H2
    • InChI Key: NVLSAHOBEPICNX-UHFFFAOYSA-N
    • SMILES: FC(C1(COCC1)O)(F)F

Computed Properties

  • Exact Mass: 156.03981395g/mol
  • Monoisotopic Mass: 156.03981395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.5

3-(Trifluoromethyl)oxolan-3-ol Pricemore >>

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abcr
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3-(Trifluoromethyl)oxolan-3-ol Related Literature

Additional information on 3-(Trifluoromethyl)oxolan-3-ol

Recent Advances in the Application of 3-(Trifluoromethyl)oxolan-3-ol (CAS: 1269151-92-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(Trifluoromethyl)oxolan-3-ol (CAS: 1269151-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a trifluoromethyl group and an oxolane ring, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving 3-(Trifluoromethyl)oxolan-3-ol is its role as a building block in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability and bioavailability of drug candidates. The trifluoromethyl group in this compound provides a versatile handle for further chemical modifications, enabling the creation of diverse molecular scaffolds. Recent publications highlight its use in the synthesis of potential antiviral and anticancer agents, where the incorporation of fluorine atoms has been shown to improve binding affinity and selectivity.

In addition to its synthetic applications, 3-(Trifluoromethyl)oxolan-3-ol has been investigated for its direct biological activity. Preliminary studies suggest that this compound may act as a modulator of certain enzymatic pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on pro-inflammatory enzymes, positioning it as a candidate for the development of anti-inflammatory therapeutics. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological profile.

The chemical stability and solubility of 3-(Trifluoromethyl)oxolan-3-ol also make it an attractive candidate for formulation development. Recent advancements in drug delivery systems have explored its incorporation into nanoparticles and liposomes to enhance targeted delivery and reduce off-target effects. These innovations are particularly relevant in the context of personalized medicine, where precise dosing and controlled release are critical for therapeutic success.

Looking ahead, the potential of 3-(Trifluoromethyl)oxolan-3-ol extends beyond traditional small-molecule drugs. Its unique properties are being leveraged in the emerging field of chemical biology, where it serves as a probe to study biological systems and identify new drug targets. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in areas such as oncology, infectious diseases, and neurodegenerative disorders.

In conclusion, 3-(Trifluoromethyl)oxolan-3-ol (CAS: 1269151-92-9) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its structural versatility, combined with its potential biological activity, underscores its value as a tool for drug discovery and development. Continued research efforts will likely uncover new opportunities for this compound, solidifying its role in advancing the frontiers of medicinal chemistry and therapeutic innovation.

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